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Compound of Interest

Compound Name: Dimethylmethoxysilane

Cat. No.: B099029

This guide provides comprehensive safety data and handling precautions for
dimethylmethoxysilane (DMDMS), tailored for researchers, scientists, and drug development
professionals. It covers physical and chemical properties, hazard identification, exposure
controls, and emergency procedures to ensure its safe use in a laboratory and industrial
setting.

Chemical Identification and Properties

Dimethylmethoxysilane, also known as dimethoxydimethylsilane, is a clear, colorless
organosilane compound.[1] It is primarily used in silicone polymer synthesis, as a crosslinking
agent, and for surface treatments.[1] Its chemical structure features a central silicon atom
bonded to two methyl groups and two methoxy groups.[1]

Table 1: Physical and Chemical Properties of Dimethylmethoxysilane
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Property Value Reference
CAS Number 1112-39-6 [1]
Molecular Formula C4aH1202Si [1][2]
Molecular Weight 120.22 g/mol [11[3]
Appearance Colorless transparent liquid [1114]
Density 0.88 g/mL at 25°C [4]

Boiling Point 81.4°C [1114]
Melting Point -80°C [4]

Flash Point -8°C (17.6°F) [5]

Water Solubility Decomposes [4]

| Refractive Index | n20/D 1.369 |[4] |

Hazard Identification and Classification

DMDMS is classified as a hazardous substance, primarily due to its high flammability and
potential to cause serious eye irritation.[2] A critical, secondary hazard is its reaction with water
or moisture to decompose and liberate methanol.[2] Methanol is toxic and can cause systemic
effects, including central nervous system depression, headaches, visual disturbances, and
even blindness upon absorption, inhalation, or ingestion.[2]

Table 2: GHS Hazard Classification for Dimethylmethoxysilane

Hazard Class Hazard Statement GHS Pictogram Signal Word

H225: Highly
flammable liquid GHSO02 (Flame) Danger[2]
and vapor.[3]

Flammable Liquids,
Category 2

| Serious Eye Damage/Irritation, Category 2A | H319: Causes serious eye irritation.[2] | GHSO07
(Exclamation Mark) | |
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Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with
DMDMS.

3.1 Handling Protocols

o Ventilation: Always handle DMDMS in a well-ventilated area, preferably within a chemical
fume hood, to prevent the accumulation of flammable vapors.[2][6]

« Ignition Sources: Keep the substance away from heat, sparks, open flames, and other
ignition sources.[5][7] Use only non-sparking tools and explosion-proof electrical equipment.

[2][5]

o Static Discharge: Take precautionary measures against static discharge.[4] All equipment,
containers, and transfer lines must be properly grounded and bonded before and during
transfer.[2][5]

» Personal Contact: Avoid all contact with eyes and skin, and do not breathe vapors or mist.[2]

o Empty Containers: Handle empty containers with care, as they may contain flammable
residual vapors.[2]

3.2 Storage Protocols

o Container: Keep containers tightly closed and store in a dry, cool, and well-ventilated place.

[21[5]
e Location: Store in a designated flammables area, away from heat.[5]

e Incompatible Materials: Store away from oxidizing agents, water, and moisture.[2][7] The
material slowly decomposes in contact with moist air or water.[2]

Exposure Controls and Personal Protection

A combination of engineering controls and personal protective equipment (PPE) is mandatory
to ensure safety.
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4.1 Engineering Controls

e Ventilation: A local exhaust or general room ventilation system is required.[8]

o Safety Equipment: Emergency eye wash fountains and safety showers must be immediately

accessible in any area where potential exposure exists.[2][6]

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification

Chemical safety goggles.

Eye/Face Protection

[2]

Rationale

Protects against splashes
and vapors causing
serious eye irritation.
Contact lenses should not
be worn.[2]

) Neoprene or nitrile rubber
Hand Protection
gloves.[2]

Prevents skin contact and

potential irritation.

Wear suitable protective

Skin and Body Protection )
clothing.[2]

Minimizes the risk of skin

exposure.

| Respiratory Protection | NIOSH-certified organic vapor (black cartridge) respirator.[2][8] |

Required when ventilation is inadequate or when exposure limits may be exceeded. |

Emergency and Experimental Safety Protocols

In the event of an emergency, the following protocols must be followed precisely.

5.1 First Aid Experimental Protocol

o Eye Contact: Immediately flush the eyes cautiously with water for at least 15 minutes.[2]

Remove contact lenses if present and easy to do, and continue rinsing.[2] Immediately call a

poison center or physician.[2]

o Skin Contact: Remove all contaminated clothing immediately.[9] Wash the affected area with

plenty of soap and water.[2]
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Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing
position.[2] If the person feels unwell, seek medical advice.[7]

Ingestion: Do NOT induce vomiting.[7] Never give anything by mouth to an unconscious
person.[2] Seek immediate medical attention.

Note to Physician: This product reacts with water in the stomach to form methanol.[2]
Evidence of methanol poisoning includes a combination of visual disturbances, metabolic
acidosis, and formic acid in the urine.[2] Treatment should be based on blood methanol
levels and acid-base balance.[2]

5.2 Accidental Release Protocol

Remove Ignition Sources: Immediately eliminate all sources of ignition and use special care
to avoid static charges.[2]

Evacuate: Evacuate all non-essential personnel from the area.[2]
Ventilate: Ensure the area is well-ventilated.
Containment: Prevent the spill from entering sewers or public waters.[8]

Cleanup: Equip the cleanup crew with proper PPE, including respiratory protection.[2] Use
non-sparking tools to clean up the spill.[2] Absorb the liquid with an inert material (e.g., sand,
dry earth) and shovel it into an appropriate container for disposal.[2]

5.3 Fire-Fighting Protocol

o Suitable Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry

chemical extinguishers.[2] Water spray or fog can be used to cool exposed containers.[8]

o Specific Hazards: The substance is a highly flammable liquid and vapor.[2] Vapors can form

explosive mixtures with air and may travel to an ignition source and flash back.[5] Irritating
fumes may develop when exposed to high temperatures.[2]

e Protective Actions: Firefighters must wear proper protective equipment, including a positive-

pressure self-contained breathing apparatus (SCBA).[6] Do not enter the fire area without full
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protective gear.[2]

Toxicological Information

The primary toxicological concern with DMDMS is its potential for severe eye irritation and the

systemic toxicity of its hydrolysis product, methanol.

Table 4: Summary of Toxicological Data

Exposure Route

Inhalation

Effect

May cause respiratory
tract irritation.[2]

Details

LC (rat) > 21,350
mg/m?/4hr.[3]

Eye Contact

Causes serious eye irritation.

[2]

Skin Contact

May cause skin irritation.[2]

Ingestion

May be harmful if swallowed.

[2]

Oral toxicity is associated with
the hydrolysis product,
methanol, which can cause
nausea, vomiting, headache,
and visual effects, including
blindness. The onset of
symptoms may be delayed up
to 48 hours.[2]

| Chronic Exposure | Central Nervous System Effects | On contact with water, this compound

liberates methanol, which is known to have a chronic effect on the central nervous system,

potentially leading to recurring headaches or impaired vision.[2] |

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of

Dimethylmethoxysilane, from initial assessment to emergency response.
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Dimethylmethoxysilane Safe Handling Workflow

Preparation & Assessment

1. Risk Assessment
(Flammability, Irritation, Methanol Formation)

2. Implement Controls

Select Appropriate Barriers

3. Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Ready for Work

Standard Operating Procedure

4. Safe Handling Procedure
(In Fume Hood, Ground Equipment, No Ignition Sources)

1
1
:If control is lost

Emergency Response

Incident Occurs

Personnel Exposure Spill or Release Fire

Response Response Response

Activate First Aid Protocol Activate Spill Response Protocol Activate Fire-Fighting Protocol

(Flush, Remove, Seek Medical Attention) (Evacuate, Ventilate, Absorb) (Use CO2/Dry Chem, Cool Containers)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Dimethylmethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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